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Compound of Interest

Compound Name: Nitryl fluoride

cat. No.: B3044571

Nitryl fluoride (NO2zF) is a highly reactive, toxic, and corrosive gas, demanding meticulous
handling and disposal procedures to ensure the safety of laboratory personnel and the
protection of the environment. This document provides essential safety and logistical
information for the proper management and disposal of nitryl fluoride, specifically for
researchers, scientists, and drug development professionals.

Immediate Safety and Handling Precautions

Before handling or disposing of nitryl fluoride, it is critical to understand its significant hazards
and to be equipped with the appropriate Personal Protective Equipment (PPE).

Hazard Summary:

o Toxicity: Nitryl fluoride is poisonous by inhalation and is a severe irritant to the skin, eyes,
and mucous membranes.[1] Upon heating, it decomposes to produce toxic fumes of nitrogen
oxides (NOx) and fluoride (F~).[1]

o Reactivity: It is a powerful oxidizing and fluorinating agent.[1][2] It reacts explosively with
reducing agents and can ignite spontaneously on contact with various elements, including
boron, silicon, phosphorus, arsenic, and iodine at room temperature.[1]

o Hydrolysis: Nitryl fluoride reacts rapidly with water (hydrolyzes) to form two highly corrosive
acids: nitric acid (HNOs) and hydrofluoric acid (HF).[1][3] Hydrofluoric acid is extremely toxic
and corrosive, causing severe burns that may not be immediately painful.

e Incompatibility: It is incompatible with most metals and nonmetals.[1]
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Mandatory Personal Protective Equipment (PPE): Due to the extreme hazards, handling of
nitryl fluoride must occur in a well-ventilated chemical fume hood. The following PPE is

mandatory:
PPE Category Specification
Chemical-impermeable gloves (e.g., Butyl
Hand Protection rubber, Viton®). Always inspect gloves for

integrity before use.

] Tightly fitting chemical safety goggles and a full-
Eye/Face Protection ) ]
face shield are required.

_ A fire/flame-resistant and chemical-impermeant
Body Protection _
lab coat or apron to prevent skin exposure.

A NIOSH/MSHA-approved self-contained
) ) breathing apparatus (SCBA) is necessary when
Respiratory Protection ] } ] o
handling this gas. Standard air-purifying

respirators are not sufficient.

Primary Disposal Plan: Professional Waste
Management

Under no circumstances should researchers attempt to neutralize or dispose of nitryl fluoride
waste in-house. The hydrolysis of nitryl fluoride produces hydrofluoric acid (HF), a substance
that requires specialized handling and disposal protocols. Attempting to neutralize it without
proper training and equipment can result in a violent exothermic reaction and the release of
highly toxic fumes.

The only safe and compliant method for the disposal of nitryl fluoride and materials
contaminated with it is to contact a licensed professional hazardous waste disposal service.

Operational Steps for Disposal:

o Characterization: The waste generator is responsible for properly characterizing all waste
materials according to applicable regulations (e.g., US 40 CFR 262.11).[4]
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o Containment: Securely store any cylinders or containers of nitryl fluoride in a designated,
well-ventilated, and cool area away from incompatible materials.

e Labeling: Clearly label the container with "Hazardous Waste," "Nitryl Fluoride,” and all
appropriate hazard warnings (e.g., "Oxidizer," "Toxic," "Corrosive").

o Contact Professionals: Arrange for pickup and disposal with a certified hazardous waste
management company that has experience handling highly reactive and toxic gases.

» Documentation: Maintain all records of waste characterization, pickup, and disposal in
accordance with institutional and regulatory requirements.

Chemical and Physical Properties

The following table summarizes key quantitative data for nitryl fluoride, underscoring the need
for cautious handling.

Property Value

Molecular Formula FNO:

Molecular Weight 65.00 g/mol

Boiling Point -72.4 °C

Melting Point -166 °C

Physical State Colorless gas with a pungent odor

Reacts to form nitric acid (HNOs) and

Water Solubili
v hydrofluoric acid (HF)[1][3]

UN Number 3310

Hazard Class 2.3 (Toxic Gas)

Logical Workflow for Disposal

The following diagram outlines the mandatory decision-making process for the safe
management and disposal of nitryl fluoride.
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Nitryl Fluoride (NO2zF)
Waste ldentified

Assess Situation:
- In original, stable container?
- Evidence of leak or instability?

Container is Leaking,

Container is Stable and Intact Damaged, or Unstable

1. Secure in a designated, cool,
well-ventilated hazardous gas storage area.

1. Evacuate Immediate Area
2. Alert Personnel & Activate Alarm
3. Call Emergency Response Team

|

|

|

2. Ensure container is clearly labeled: |
'Hazardous Waste - Nitryl Fluoride' i After area is secured

Toxic', 'Oxidizer’, 'Corrosive' !

|

|

|

|

' .

3. Contact Professional Hazardous
Waste Disposal Service

i

4. Follow instructions from professionals
for packaging and pickup.

Waste Safely Managed
by Professionals

Click to download full resolution via product page

Caption: Workflow for the safe management and disposal of nitryl fluoride.
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Spill and Emergency Response

In the event of an accidental release of nitryl fluoride, immediate and decisive action is
required.

o Evacuate: Immediately evacuate all personnel from the affected area.
o Alarm: Activate the nearest fire alarm or emergency response system.

o |solate: If it is safe to do so without risk, close the sash of the fume hood where the leak
occurred. Do not attempt to clean up the spill.

» Ventilate: Ensure the laboratory's ventilation system is operating.

o Contact: Call your institution's Environmental Health and Safety (EHS) department and
emergency services immediately. Provide them with the chemical name (Nitryl Fluoride)
and the Safety Data Sheet (SDS) if available.

Only trained emergency responders with the appropriate SCBA and protective gear should
enter the area to address the leak.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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